Cas no 2060025-88-7 (2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride)

• Product Name: 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride
• CAS No: 2060025-88-7
• MF: C₅H₄ClF₃N₂O₄S
• MW: 280.609469413757
• MDL: MFCD30501492
• CID: 5183187
• PubChem ID: 125458634
• Update Time: 2025-06-09

2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-Oxo-5-(trifluoromethyl)-1,3,4-oxadiazol-3-yl]ethanesulfonyl chloride
• 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride

• MDL： MFCD30501492
• Inchi： 1S/C5H4ClF3N2O4S/c6-16(13,14)2-1-11-4(12)15-3(10-11)5(7,8)9/h1-2H2
• InChI Key： WQUZYXJMKHQZAE-UHFFFAOYSA-N
• SMILES： O1C(C(F)(F)F)=NN(CCS(Cl)(=O)=O)C1=O

Additional information on 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride

Comprehensive Analysis of 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride (CAS No. 2060025-88-7)

The compound 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride (CAS No. 2060025-88-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a sulfonyl chloride moiety, makes it a valuable building block for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the most searched questions related to this compound is: "What are the synthetic applications of 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride?" The answer lies in its reactivity as a sulfonylating agent, which enables the introduction of sulfonamide groups into target molecules. This property is particularly valuable in medicinal chemistry, where sulfonamides are known for their diverse biological activities. The presence of the oxadiazole ring further enhances its utility, as this heterocycle is a common pharmacophore in drug design.

Recent trends in green chemistry have sparked interest in more sustainable synthesis methods for compounds like 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride. Researchers are exploring catalytic approaches and solvent-free conditions to reduce environmental impact while maintaining high yields. This aligns with the growing demand for eco-friendly chemical processes in the pharmaceutical industry, a topic frequently searched in academic and industrial circles.

The trifluoromethyl group in this compound deserves special attention, as it has become a hot topic in modern drug discovery. Frequently searched terms like "CF3 in medicinal chemistry" and "fluorine in pharmaceuticals" reflect the scientific community's interest in fluorinated compounds. The introduction of fluorine atoms often improves metabolic stability, membrane permeability, and binding affinity - key parameters in drug development. This makes CAS No. 2060025-88-7 particularly attractive for researchers working on next-generation therapeutics.

From a structural perspective, the combination of oxadiazole and sulfonyl chloride functionalities in this molecule offers unique possibilities for molecular diversification. The oxadiazole ring system is known for its stability and ability to participate in various non-covalent interactions, while the sulfonyl chloride group provides an excellent handle for further derivatization. This dual functionality explains why search queries containing "oxadiazole sulfonyl chloride derivatives" have seen increased frequency in scientific literature databases.

In the context of analytical chemistry, characterization of 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride typically involves advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR due to the trifluoromethyl group), mass spectrometry, and X-ray crystallography. These methods are crucial for quality control and structural confirmation, addressing common search queries like "how to characterize sulfonyl chloride compounds" and "analytical methods for fluorinated heterocycles."

The stability and storage conditions of this compound are another area of frequent inquiry. While specific handling recommendations should always be followed, general principles for sulfonyl chloride derivatives apply. Proper storage typically involves protection from moisture and maintenance at low temperatures, topics often searched as "storage of reactive chemical intermediates" and "handling sulfonyl chlorides."

Looking toward future applications, 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride shows promise in the development of targeted therapies and precision agriculture solutions. These areas represent current hotspots in scientific research, as evidenced by trending search terms like "next-generation agrochemicals" and "small molecule drug discovery." The compound's structural features make it particularly suitable for creating selective bioactive molecules with improved efficacy and safety profiles.

In conclusion, 2-2-oxo-5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-3-ylethane-1-sulfonyl chloride (CAS No. 2060025-88-7) represents a versatile and valuable chemical building block with wide-ranging applications in life sciences research. Its unique combination of functional groups addresses several current challenges in molecular design, making it a compound of significant interest to researchers across multiple disciplines. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, the potential applications of this specialized intermediate are likely to expand further.